
commercial sources and availability of research-
grade DL-Alanine-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Alanine-d3

Cat. No.: B052476 Get Quote

An In-depth Technical Guide to the Commercial Sources and Availability of Research-Grade

DL-Alanine-d3

For researchers, scientists, and professionals in drug development, the accessibility of high-

purity, stable isotope-labeled compounds is critical for a range of applications, from metabolic

studies to quantitative proteomics. This guide provides a comprehensive overview of the

commercial sources, availability, and technical specifications of research-grade DL-Alanine-
d3.

Commercial Availability and Suppliers
DL-Alanine-d3 is available from several reputable suppliers of stable isotopes and research

chemicals. The compound, a racemic mixture of the D and L optical isomers of deuterated

alanine, is primarily used as an internal standard in mass spectrometry-based analyses and for

metabolic research.[1][2][3] Key commercial suppliers include:

Sigma-Aldrich (Merck): A major supplier offering DL-Alanine-3,3,3-d3 with high isotopic

purity. They provide detailed product specifications and safety documentation.[4]

Cambridge Isotope Laboratories, Inc. (CIL): Specializes in stable isotope-labeled compounds

for various research applications, including biomolecular NMR and metabolomics.[1]

Cayman Chemical: Offers L-Alanine-d3 intended for use as an internal standard for the

quantification of L-alanine by GC- or LC-MS.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b052476?utm_src=pdf-interest
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://isotope.com/l-alanine-3-3-3-d3-dlm-248-group
https://www.vulcanchem.com/product/vc3687742
https://www.caymanchem.com/product/34833/l-alanine-d3
https://www.scientificlabs.co.uk/product/stable-isotopes/488933-1G
https://isotope.com/l-alanine-3-3-3-d3-dlm-248-group
https://www.caymanchem.com/product/34833/l-alanine-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Santa Cruz Biotechnology, Inc. (SCBT): Provides DL-Alanine-3,3,3-d3 for proteomics

research.[5]

Vulcanchem: Lists DL-ALANINE (3,3,3-D3) and provides information on its properties and

synthesis.[2]

CP Lab Safety: Supplies DL-Alanine-3, 3, 3-d3 for professional manufacturing and research

laboratory use.[6]

Availability may vary, and for bulk quantities, it is often necessary to contact suppliers directly to

request quotes and lead times.[1]

Technical Specifications
The quality and purity of DL-Alanine-d3 are paramount for its use in sensitive analytical

methods. The following tables summarize the key quantitative data for research-grade DL-
Alanine-d3 available from leading suppliers.

Table 1: General Properties of DL-Alanine-3,3,3-d3
Property Value Source(s)

Chemical Formula CD₃CH(NH₂)CO₂H [5][6]

Molecular Weight 92.11 g/mol [1][5][6]

CAS Number 53795-94-1 [5][6]

Physical Form Solid, crystalline powder [2][4]

Melting Point ~289 °C (with decomposition) [2][4]

Mass Shift M+3 [4]

Storage
Room temperature, protected

from light and moisture
[1][2][6]

Table 2: Supplier-Specific Purity and Availability
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Supplier Product Name Isotopic Purity
Chemical
Purity

Available
Quantities

Sigma-Aldrich
DL-Alanine-

3,3,3-d3
99 atom % D Quality Level 200 1 g

Cambridge

Isotope Labs

L-Alanine (3,3,3-

D₃, 99%)
99% ≥98% 1 g

Cayman

Chemical
L-Alanine-d₃

≥99% deuterated

forms
Not specified

50 mg, 100 mg,

500 mg

CP Lab Safety
DL-Alanine-3, 3,

3-d3
min 98 atom% D min 98% 1 gram

Vulcanchem
DL-ALANINE

(3,3,3-D3)
Not specified

Typical Purity

98%
Not specified

Note: Purity levels and available sizes are subject to change and should be confirmed with the

supplier.

Synthesis and Quality Control
The synthesis of DL-Alanine-d3 is designed to achieve high isotopic enrichment at the desired

methyl position. A common synthetic route involves the condensation of deuterated

acetaldehyde with ammonium chloride and sodium cyanide.[2] This method facilitates the

efficient incorporation of deuterium atoms at the beta-position.[2] The primary challenge in its

synthesis is achieving high isotopic purity while maintaining the racemic DL mixture.[2]

Quality control is crucial and typically involves:

Mass Spectrometry (MS): To confirm the mass shift (M+3) and verify isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the position and extent of

deuterium labeling and assess chemical purity.

Key Applications and Experimental Workflows
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DL-Alanine-d3 is a versatile tool in modern research, primarily utilized in metabolomics,

proteomics, and metabolic flux analysis.[1][2]

Internal Standard for Mass Spectrometry: Its most common application is as an internal

standard for the accurate quantification of endogenous alanine in complex biological

samples.[3] Because it co-elutes with the unlabeled analyte but is distinguishable by its

mass, it can correct for variations in sample preparation and instrument response.

Metabolic Studies: It is used as a tracer to track the metabolic fate of alanine in various

biological systems, including studies on protein synthesis rates, gluconeogenesis pathways,

and amino acid transport.[2]

Analytical Method Development: The compound is instrumental in developing and validating

robust quantitative MS and NMR-based metabolomics methods.[2]

General Workflow for using DL-Alanine-d3 as an Internal
Standard
The following diagram illustrates a typical experimental workflow for quantifying endogenous

alanine using DL-Alanine-d3 as an internal standard in an LC-MS experiment.
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Caption: Workflow for Alanine quantification using DL-Alanine-d3.
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Conceptual Synthesis Pathway
This diagram outlines a conceptual chemical synthesis route for producing DL-Alanine-d3.

Deuterated Acetaldehyde
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+ Sodium Cyanide (NaCN)
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(CD3CH(NH2)COOH)

Click to download full resolution via product page

Caption: Conceptual synthesis of DL-Alanine-d3.

Experimental Protocol: Quantification of Alanine in
Plasma
Below is a representative protocol for the quantification of alanine in human plasma using DL-
Alanine-d3 as an internal standard, adapted from common metabolomics methodologies.

Objective: To determine the concentration of L-Alanine in plasma samples via LC-MS/MS.
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Materials:

DL-Alanine-d3 (Internal Standard, IS)

L-Alanine (Calibration Standard)

Human Plasma (K2-EDTA)

Acetonitrile (ACN) with 0.1% Formic Acid (FA)

Water with 0.1% Formic Acid (FA)

LC-MS/MS System

Methodology:

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of L-Alanine in water.

Prepare a 1 mg/mL stock solution of DL-Alanine-d3 (IS) in water.

Preparation of Calibration Standards:

Perform serial dilutions of the L-Alanine stock solution with water to create a series of

calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL).

Sample Preparation:

Thaw plasma samples on ice.

To 50 µL of each plasma sample, calibration standard, and a blank (water), add 10 µL of

the DL-Alanine-d3 internal standard working solution (e.g., 10 µg/mL).

Add 200 µL of ice-cold Acetonitrile (containing 0.1% FA) to precipitate proteins.

Vortex vigorously for 1 minute.

Incubate at -20°C for 20 minutes to enhance protein precipitation.
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Centrifuge at 14,000 x g for 15 minutes at 4°C.

Transfer 150 µL of the supernatant to a new microcentrifuge tube or HPLC vial.

Evaporate to dryness under a stream of nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Water with

0.1% FA, 5% ACN with 0.1% FA).

LC-MS/MS Analysis:

LC Column: Use a column suitable for polar analytes, such as a HILIC column.

Mobile Phase A: Water + 0.1% Formic Acid

Mobile Phase B: Acetonitrile + 0.1% Formic Acid

Gradient: A typical gradient would start at high organic content (e.g., 95% B) and ramp

down to elute polar compounds.

Injection Volume: 5-10 µL.

MS Detection: Operate in positive ion mode using Multiple Reaction Monitoring (MRM).

L-Alanine transition: Q1: m/z 90.1 -> Q3: m/z 44.2

DL-Alanine-d3 transition: Q1: m/z 93.1 -> Q3: m/z 47.2

Optimize collision energies and other source parameters for maximum signal intensity.

Data Analysis:

Integrate the peak areas for both the analyte (L-Alanine) and the internal standard (DL-
Alanine-d3).

Calculate the peak area ratio (L-Alanine / DL-Alanine-d3).

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine the concentration of L-Alanine in the plasma samples by interpolating their

peak area ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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